Cas no 18076-30-7 (1H-Pyrazole,3,4,5-triphenyl-)

1H-Pyrazole,3,4,5-triphenyl- structure
1H-Pyrazole,3,4,5-triphenyl- structure
Product Name:1H-Pyrazole,3,4,5-triphenyl-
CAS No:18076-30-7
MF:C21H16N2
MW:296.365144729614
CID:237513
PubChem ID:272614
Update Time:2025-04-19

1H-Pyrazole,3,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3,4,5-triphenyl-
    • 3,4,5-triphenyl-1H-pyrazole
    • 3,4,5-TRIPHENYLPYRAZOLE
    • 1H-Pyrazole,3,4,5-triphenyl
    • 3,4,5-trihenylpyrazole
    • 3,4,5-Triphenyl-1H-pyrazol
    • 3,4,5-Triphenyl-pyrazol
    • NSC 117229
    • SCHEMBL5231898
    • 18076-30-7
    • Q63409829
    • DTXSID50297665
    • NSC-117229
    • NSC117229
    • SR-01000509415
    • NAFYHLQTAPLJKI-UHFFFAOYSA-N
    • 3,4,5-Triphenyl-1H-pyrazole #
    • SR-01000509415-1
    • FT-0712821
    • Inchi: 1S/C21H16N2/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)22-23-21(19)18-14-8-3-9-15-18/h1-15H,(H,22,23)
    • InChI Key: NAFYHLQTAPLJKI-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 296.13100
  • Monoisotopic Mass: 296.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.153
  • Boiling Point: 445.8°Cat760mmHg
  • Flash Point: 194.2°C
  • Refractive Index: 1.64
  • PSA: 28.68000
  • LogP: 5.41070

1H-Pyrazole,3,4,5-triphenyl- Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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